Cas no 863004-79-9 (N-(2,3-dimethylphenyl)-2-2-(furan-2-yl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-ylacetamide)

N-(2,3-dimethylphenyl)-2-2-(furan-2-yl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-ylacetamide structure
863004-79-9 structure
Product Name:N-(2,3-dimethylphenyl)-2-2-(furan-2-yl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-ylacetamide
CAS No:863004-79-9
MF:C23H22N2O3S
MW:406.497384548187
CID:6267589
PubChem ID:18554015
Update Time:2024-01-06

N-(2,3-dimethylphenyl)-2-2-(furan-2-yl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

    • N-(2,3-dimethylphenyl)-2-2-(furan-2-yl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-ylacetamide
    • N-(2,3-dimethylphenyl)-2-[2-(furan-2-yl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl]acetamide
    • N-(2,3-dimethylphenyl)-2-(2-(furan-2-yl)-4-oxo-3,4-dihydrobenzo[b][1,4]thiazepin-5(2H)-yl)acetamide
    • 863004-79-9
    • F0670-0580
    • N-(2,3-dimethylphenyl)-2-[2-(furan-2-yl)-4-oxo-2,3-dihydro-1,5-benzothiazepin-5-yl]acetamide
    • AKOS024594717
    • Inchi: 1S/C23H22N2O3S/c1-15-7-5-8-17(16(15)2)24-22(26)14-25-18-9-3-4-11-20(18)29-21(13-23(25)27)19-10-6-12-28-19/h3-12,21H,13-14H2,1-2H3,(H,24,26)
    • InChI Key: CZDLGRBQKJYSRQ-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2N(CC(NC2C=CC=C(C)C=2C)=O)C(CC1C1=CC=CO1)=O

Computed Properties

  • Exact Mass: 406.13511374g/mol
  • Monoisotopic Mass: 406.13511374g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 601
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 87.8Ų

N-(2,3-dimethylphenyl)-2-2-(furan-2-yl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-ylacetamide Pricemore >>

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N-(2,3-dimethylphenyl)-2-2-(furan-2-yl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-ylacetamide Related Literature

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